Cas no 2640866-68-6 (1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine)

• Product Name: 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine
• CAS No: 2640866-68-6
• MF: C₁₉H₂₁N₅
• MW: 319.403543233871
• CID: 5316745
• PubChem ID: 154830210
• Update Time: 2025-06-08

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-(4-phenyl-1-piperazinyl)pyrazolo[1,5-a]pyrazine
• AKOS040724764
• 2640866-68-6
• F6754-7245
• 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine
• 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine

• Inchi： 1S/C19H21N5/c1-2-4-16(5-3-1)22-10-12-23(13-11-22)19-18-14-17(15-6-7-15)21-24(18)9-8-20-19/h1-5,8-9,14-15H,6-7,10-13H2
• InChI Key： OMDSKOYUSJZKFK-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC(C4CC4)=NN3C=CN=2)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 319.17969569g/mol
• Monoisotopic Mass: 319.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.27±0.40(Predicted)

Additional information on 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine

Comprehensive Analysis of 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine (CAS No. 2640866-68-6)

In recent years, the compound 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine (CAS No. 2640866-68-6) has garnered significant attention in the pharmaceutical and chemical research communities. This heterocyclic molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and phenylpiperazine moiety, has shown promise in various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the structural similarities to other bioactive compounds.

The 2-cyclopropyl substitution on the pyrazolo[1,5-a]pyrazine ring enhances the compound's metabolic stability, a critical factor in drug development. Meanwhile, the 4-phenylpiperazine group contributes to its affinity for specific receptor subtypes, making it a candidate for further investigation in neuropharmacology. The combination of these features positions 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine as a versatile scaffold for medicinal chemistry.

From a synthetic perspective, the preparation of 2640866-68-6 involves multi-step organic transformations, including cyclization and coupling reactions. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been explored to improve yield and purity. These methods align with the growing demand for sustainable and efficient synthetic protocols in the pharmaceutical industry.

Current trends in drug discovery emphasize the importance of small-molecule modulators for CNS disorders, and 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine fits this narrative. Its potential applications in addressing conditions like anxiety, depression, and cognitive impairments have sparked interest among researchers. Additionally, its structural novelty offers opportunities for intellectual property development, a hot topic in the competitive pharmaceutical landscape.

The physicochemical properties of CAS No. 2640866-68-6, including solubility, logP, and stability under physiological conditions, are under active investigation. These parameters are crucial for determining its bioavailability and pharmacokinetic profile. Computational modeling and in vitro assays are being employed to predict its behavior in biological systems, reflecting the integration of AI and machine learning in modern drug design.

As the scientific community continues to explore the therapeutic potential of pyrazolo[1,5-a]pyrazine derivatives, 1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-phenylpiperazine stands out as a compound of interest. Its development aligns with broader industry goals, such as personalized medicine and targeted therapies. Future research will likely focus on optimizing its selectivity and minimizing off-target effects, addressing common challenges in CNS drug discovery.

In conclusion, 2640866-68-6 represents a compelling case study in the intersection of synthetic chemistry and neuropharmacology. Its unique structure and potential applications make it a valuable subject for ongoing research, with implications for both academic and industrial settings. As advancements in drug discovery methodologies continue, compounds like this will play a pivotal role in shaping the future of therapeutics.